![molecular formula C17H12ClN3OS B2780374 1-(4-Chlorophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylethanone CAS No. 896058-31-4](/img/structure/B2780374.png)
1-(4-Chlorophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylethanone
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Description
1-(4-Chlorophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylethanone is a useful research compound. Its molecular formula is C17H12ClN3OS and its molecular weight is 341.81. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Properties
Synthesis of Heterocyclic Compounds : Research on the synthesis of heteroatomic compounds based on phenylthiourea and acetophenone derivatives, which share structural similarities with the query compound, highlights the importance of sulfur- and nitrogen-containing derivatives in developing compounds with physiological properties. These compounds have shown significant biological activity, useful in drug creation, characterized by their antioxidant effects and potential in stabilizing biological membranes (Farzaliyev et al., 2020).
Molecular Docking and In Vitro Screening : A study focused on the synthesis and molecular docking of pyridine and fused pyridine derivatives, including triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives. These compounds exhibited antimicrobial and antioxidant activity, demonstrating the potential for new drug development (Flefel et al., 2018).
Biological and Pharmacological Applications
Anticancer and Antimicrobial Agents : Research into novel biologically potent heterocyclic compounds, including derivatives that incorporate pyridine, oxazole, and pyrazoline, has been pursued. These compounds have shown promise against cancer cell lines and pathogenic strains, underscoring the significance of such chemical structures in developing anticancer and antimicrobial agents (Katariya et al., 2021).
Anti-Tubercular Evaluation : A study on the synthesis of highly substituted pyridine derivatives revealed their potential in inhibiting Mycobacterium tuberculosis. This research demonstrates the application of similar chemical frameworks in addressing tuberculosis, a significant global health issue (Manikannan et al., 2010).
Material Science
- High Refractive Index Polyimides : The synthesis of transparent aromatic polyimides derived from thiophenyl-substituted benzidines, including compounds with chlorophenyl groups, has been explored for applications requiring high refractive index and small birefringence materials. Such materials are valuable in optical and electronic applications (Tapaswi et al., 2015).
Properties
IUPAC Name |
1-(4-chlorophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClN3OS/c18-14-3-1-13(2-4-14)16(22)11-23-17-6-5-15(20-21-17)12-7-9-19-10-8-12/h1-10H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQQNZAAJHNJTPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CSC2=NN=C(C=C2)C3=CC=NC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24815519 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.